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Abstract
PF-739 is a potent, orally active, and non-selective small molecule activator of AMP-activated

protein kinase (AMPK), a central regulator of cellular energy homeostasis. By activating all 12

heterotrimeric AMPK complexes, PF-739 has demonstrated significant potential in preclinical

models for the treatment of metabolic diseases, particularly type 2 diabetes. This technical

guide provides a detailed overview of the chemical structure, physicochemical properties,

mechanism of action, and biological effects of PF-739, supplemented with experimental

protocols and pathway diagrams to support further research and development.

Chemical Structure and Physicochemical Properties
PF-739, with the IUPAC name (3R,3aR,6R,6aR)-6-((6-Chloro-5-(4-(1-

(hydroxymethyl)cyclopropyl)phenyl)-1H-benzo[d]imidazol-2-yl)oxy)hexahydrofuro[3,2-b]furan-3-

ol, is a complex heterocyclic molecule.[1] Its chemical and physical properties are summarized

in the table below. While specific experimental data for melting point and pKa are not readily

available in the reviewed literature, the provided information is based on data from chemical

suppliers and computational predictions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10861081?utm_src=pdf-interest
https://www.benchchem.com/product/b10861081?utm_src=pdf-body
https://www.benchchem.com/product/b10861081?utm_src=pdf-body
https://www.benchchem.com/product/b10861081?utm_src=pdf-body
https://www.benchchem.com/product/b10861081?utm_src=pdf-body
https://www.medkoo.com/products/17579
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C23H23ClN2O5 [1]

Molecular Weight 442.89 g/mol [1]

CAS Number 1852452-14-2 [1]

IUPAC Name

(3R,3aR,6R,6aR)-6-((6-Chloro-

5-(4-(1-

(hydroxymethyl)cyclopropyl)ph

enyl)-1H-benzo[d]imidazol-2-

yl)oxy)hexahydrofuro[3,2-

b]furan-3-ol

[1]

Appearance White to light yellow solid [2]

Solubility Soluble in DMSO [2]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[2]

Mechanism of Action: Pan-AMPK Activation
PF-739 functions as a direct allosteric activator of AMPK.[2][3] AMPK is a heterotrimeric

enzyme composed of a catalytic α subunit and regulatory β and γ subunits. PF-739 binds to the

allosteric drug and metabolite (ADaM) site on the AMPK complex, a pocket between the α and

β subunits, leading to a conformational change that enhances kinase activity.[4] A key feature

of PF-739 is its non-selective activation of all 12 potential AMPK heterotrimeric complexes.[2][5]

This pan-activation profile distinguishes it from other AMPK activators that may exhibit isoform

selectivity.

The activation of AMPK by PF-739 initiates a cascade of downstream signaling events aimed

at restoring cellular energy balance. Activated AMPK phosphorylates a multitude of

downstream targets, leading to the stimulation of catabolic pathways (e.g., glucose uptake and

fatty acid oxidation) and the inhibition of anabolic pathways (e.g., gluconeogenesis and protein

synthesis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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